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molecular formula C20H21NO4 B8380883 Heptanedioic acid, 4-cyano-4-(1-naphthalenyl)-, dimethyl ester CAS No. 56326-93-3

Heptanedioic acid, 4-cyano-4-(1-naphthalenyl)-, dimethyl ester

Cat. No. B8380883
CAS RN: 56326-93-3
M. Wt: 339.4 g/mol
InChI Key: XLJABUXUTLEFQV-UHFFFAOYSA-N
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Patent
US03979444

Procedure details

A mixture of 20.9 g. (0.125 mole) of the known compound (1-naphthyl)acetonitrile and 58 ml. of methyl acrylate in 60 ml. of t-butyl alcohol is heated to reflux. The heat is removed and 19 ml. of 40% methanolic Triton B in 28 ml. of t-butyl alcohol quickly added. After about 4 hours of heating at refux the mixture is allowed to cool and taken up in water and benzene. The organic layer is washed successively with 2.5 N hydrochloric acid, water and brine and then evaporated to dryness. The residue is distilled under vacuum, first at 40 mm. of mercury to remove excess methyl acrylate and then at 0.5 mm. to give 24.96 g. (59% yield) of dimethyl-4-cyano-4-(1-naphthyl)pimelate, having a boiling point of 209° to 219°C. The NMR spectrum of the compound confirms its expected structure.
[Compound]
Name
known compound
Quantity
0.125 mol
Type
reactant
Reaction Step One
Name
(1-naphthyl)acetonitrile
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
methyl acrylate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
t-butyl alcohol
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four
Name
dimethyl-4-cyano-4-(1-naphthyl)pimelate
Yield
59%

Identifiers

REACTION_CXSMILES
[C:1]1([CH2:11][C:12]#[N:13])[C:10]2[C:5](=[CH:6][CH:7]=[CH:8][CH:9]=2)[CH:4]=[CH:3][CH:2]=1.[C:14]([O:18][CH3:19])(=[O:17])[CH:15]=[CH2:16]>C(O)(C)(C)C>[CH3:19][O:18][C:14](=[O:17])[CH2:15][CH2:16][C:11]([C:12]#[N:13])([C:1]1[C:10]2[C:5](=[CH:6][CH:7]=[CH:8][CH:9]=2)[CH:4]=[CH:3][CH:2]=1)[CH2:16][CH2:15][C:14]([O:18][CH3:19])=[O:17]

Inputs

Step One
[Compound]
Name
known compound
Quantity
0.125 mol
Type
reactant
Smiles
Step Two
Name
(1-naphthyl)acetonitrile
Quantity
0 (± 1) mol
Type
reactant
Smiles
C1(=CC=CC2=CC=CC=C12)CC#N
Step Three
Name
methyl acrylate
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C=C)(=O)OC
Step Four
Name
t-butyl alcohol
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(C)(C)(C)O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
A mixture of 20.9 g
CUSTOM
Type
CUSTOM
Details
The heat is removed
ADDITION
Type
ADDITION
Details
of t-butyl alcohol quickly added
TEMPERATURE
Type
TEMPERATURE
Details
After about 4 hours of heating at refux the mixture
Duration
4 h
TEMPERATURE
Type
TEMPERATURE
Details
to cool
WASH
Type
WASH
Details
The organic layer is washed successively with 2.5 N hydrochloric acid, water and brine
CUSTOM
Type
CUSTOM
Details
evaporated to dryness
DISTILLATION
Type
DISTILLATION
Details
The residue is distilled under vacuum, first at 40 mm
CUSTOM
Type
CUSTOM
Details
of mercury to remove excess methyl acrylate
CUSTOM
Type
CUSTOM
Details
to give 24.96 g

Outcomes

Product
Name
dimethyl-4-cyano-4-(1-naphthyl)pimelate
Type
product
Smiles
COC(CCC(CCC(=O)OC)(C1=CC=CC2=CC=CC=C12)C#N)=O
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 59%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.